Cas no 7748-58-5 (4-Bromo-5-nitro-1,2-methylenedioxybenzene)

• Product Name: 4-Bromo-5-nitro-1,2-methylenedioxybenzene
• CAS No: 7748-58-5
• MF: C₇H₄BrNO₄
• MW: 246.014961242676
• MDL: MFCD00156317
• CID: 562669
• PubChem ID: 1519756
• Update Time: 2025-06-07

4-Bromo-5-nitro-1,2-methylenedioxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-nitrobenzo[d][1,3]dioxole
• 1,3-Benzodioxole, 5-bromo-6-nitro-
• 5-bromo-6-nitro-1,3-Benzodioxole
• 5-BROMO-6-NITROBENZO(1,3)DIOXOLE
• 1-bromo-4,5-methylenedioxy-2-nitrobenzene
• 5-Brom-6-nitro-1,3-benzdioxol
• 5-Brom-6-nitro-benzo[1,3]dioxol
• 6-bromo-3,4-methylenedioxynitrobenzene
• 1,3-Benzodioxole,5-bromo-6-nitro-
• 4-Bromo-5-nitro-1,2-methylenedioxybenzene
• 5-bromo-6-nitrobenzo[1,3]dioxole
• 5-Nitro-6-bromo-1,3-benzodioxole
• STK734606
• SBB013627
• FCH1330471
• AK126342
• AX8103010
• ST4112476
• V7727
• R2319
• 5-bromo-6-ni
• EN300-7409428
• LS-08375
• SY345836
• 5-bromo-6-nitro-1,3-dioxaindane
• FT-0677521
• DTXSID10364064
• SCHEMBL229622
• BB 0257357
• 5-bromo-6-nitro-2H-1,3-benzodioxole
• CS-0210286
• AKOS003346390
• A865220
• WXXFALFBNSJISM-UHFFFAOYSA-N
• 7748-58-5
• MFCD00156317
• ALBB-025154
• DB-075331

• MDL： MFCD00156317
• Inchi： 1S/C7H4BrNO4/c8-4-1-6-7(13-3-12-6)2-5(4)9(10)11/h1-2H,3H2
• InChI Key： WXXFALFBNSJISM-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1[N+](=O)[O-])OCO2

Computed Properties

• Exact Mass: 244.93200
• Monoisotopic Mass: 244.93237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.912
• Boiling Point: 292 ºC at 760 mmHg
• Flash Point: 130.4 ºC
• Refractive Index: 1.645
• PSA: 64.28000
• LogP: 2.60920

4-Bromo-5-nitro-1,2-methylenedioxybenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-Bromo-5-nitro-1,2-methylenedioxybenzene

Introduction to 4-Bromo-5-nitro-1,2-methylenedioxybenzene (CAS No. 7748-58-5)

4-Bromo-5-nitro-1,2-methylenedioxybenzene (CAS No. 7748-58-5) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a nitro group, and a methylenedioxy bridge. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The molecular formula of 4-Bromo-5-nitro-1,2-methylenedioxybenzene is C₈H₆BrNO₄, and its molecular weight is approximately 236.03 g/mol. The compound is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it an attractive candidate for use in synthetic chemistry and as an intermediate in the production of more complex molecules.

In the realm of pharmaceutical research, 4-Bromo-5-nitro-1,2-methylenedioxybenzene has garnered significant attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound as a starting material for the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 4-Bromo-5-nitro-1,2-methylenedioxybenzene in the synthesis of a series of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine and nitro groups were found to play crucial roles in enhancing the antiviral properties of the synthesized compounds.

In another study published in the European Journal of Medicinal Chemistry in 2023, scientists explored the potential of 4-Bromo-5-nitro-1,2-methylenedioxybenzene as a precursor for anticancer drug development. The study focused on synthesizing derivatives with enhanced cytotoxicity against various cancer cell lines. The results showed that certain derivatives exhibited significant anticancer activity, particularly against breast and lung cancer cells. The methylenedioxy bridge was identified as a key structural element contributing to the enhanced biological activity.

Beyond pharmaceutical applications, 4-Bromo-5-nitro-1,2-methylenedioxybenzene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers have utilized this compound as a building block for the synthesis of organic semiconductors with improved performance characteristics. A study published in Advanced Materials in 2021 demonstrated that derivatives of 4-Bromo-5-nitro-1,2-methylenedioxybenzene exhibited excellent charge transport properties and stability under various environmental conditions.

The synthetic versatility of 4-Bromo-5-nitro-1,2-methylenedioxybenzene has been further highlighted by its use in combinatorial chemistry approaches. Combinatorial methods allow for the rapid synthesis and screening of large libraries of compounds derived from this core structure. This approach has been particularly useful in identifying new leads for drug discovery and materials development. A recent review article published in Chemical Reviews discussed the application of combinatorial chemistry techniques to optimize the synthesis and properties of derivatives of 4-Bromo-5-nitro-1,2-methylenedioxybenzene.

In conclusion, 4-Bromo-5-nitro-1,2-methylenedioxybenzene (CAS No. 7748-58-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists, pharmaceutical researchers, and materials scientists. Ongoing research continues to uncover new applications and optimize its properties for practical use.